Cas no 1824275-93-5 (3-Fluoroquinoline-6-carboxylic acid)

• Product Name: 3-Fluoroquinoline-6-carboxylic acid
• CAS No: 1824275-93-5
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• MDL: MFCD28133464
• CID: 4622256
• PubChem ID: 86583082
• Update Time: 2025-10-08

3-Fluoroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoroquinoline-6-carboxylic acid
• AMY26161
• 6-Quinolinecarboxylic acid, 3-fluoro-
• SB67835
• 1824275-93-5
• MFCD28133464
• 3-Fluoroquinoline-6-carboxylicacid
• AS-32807
• CS-0197681
• AKOS025146735

• MDL： MFCD28133464
• Inchi： 1S/C10H6FNO2/c11-8-4-7-3-6(10(13)14)1-2-9(7)12-5-8/h1-5H,(H,13,14)
• InChI Key： JGMPHWCCPCEPTP-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=CC(C(=O)O)=CC2=C1

Computed Properties

• Exact Mass: 191.03825660g/mol
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Experimental Properties

• Boiling Point: 352.1±27.0°C at 760 mmHg

3-Fluoroquinoline-6-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-Fluoroquinoline-6-carboxylic acid

Comprehensive Guide to 3-Fluoroquinoline-6-carboxylic acid (CAS 1824275-93-5): Properties, Applications, and Industry Insights

3-Fluoroquinoline-6-carboxylic acid (CAS 1824275-93-5) is a fluorinated quinoline derivative gaining significant attention in pharmaceutical and material science research. This heterocyclic compound combines the structural advantages of quinoline scaffolds with the electronic effects of fluorine substitution, making it valuable for drug discovery and organic synthesis. The presence of both carboxylic acid and fluoro functional groups enables diverse chemical modifications, particularly in developing kinase inhibitors and antibacterial agents.

Recent studies highlight its role as a building block for PET radiotracers in neurological imaging, aligning with growing demand for Alzheimer's diagnostic tools. The compound's structure-activity relationship (SAR) has been explored in anticancer drug design, where its ability to modulate protein-protein interactions shows promise. Analytical data reveals excellent solubility in polar aprotic solvents (DMSO: 25 mg/mL) and characteristic UV-Vis absorption at 254 nm, important for HPLC purification protocols.

Manufacturers have optimized multi-step synthesis routes starting from 6-bromoquinoline precursors, achieving overall yields exceeding 65% through palladium-catalyzed coupling and selective fluorination. The meta-fluorine position demonstrates unique hydrogen bonding patterns in crystallographic studies, explaining its improved target binding affinity compared to non-fluorinated analogs. These properties make it particularly valuable for developing third-generation EGFR inhibitors addressing resistance mutations in oncology.

In material science, the compound serves as a precursor for fluorescent probes with Stokes shifts >100 nm, useful in OLED materials and bioimaging applications. Its thermal stability (decomposition point: 218°C) allows incorporation into high-performance polymers. Recent patent filings indicate growing IP activity around derivatization methods, particularly for covalent inhibitor development in proteolysis-targeting chimera (PROTAC) technologies.

Quality control protocols emphasize HPLC-UV purity verification (>98%) and 19F-NMR characterization to confirm regioisomeric purity. The compound's logP value of 1.82 suggests favorable blood-brain barrier penetration, explaining its utility in CNS drug development. Suppliers typically provide technical datasheets with detailed spectroscopic data (IR, MS, NMR) to support research applications.

Emerging applications include its use as a ligand precursor in asymmetric catalysis and as a template for metal-organic frameworks (MOFs) with gas storage capabilities. The electron-withdrawing effect of the fluorine atom enhances π-stacking interactions in supramolecular chemistry systems. Researchers are investigating its potential in antibiotic adjuvants to combat multidrug-resistant bacteria, leveraging its ability to disrupt efflux pump mechanisms.

For laboratory handling, standard Schlenk techniques are recommended when working with air-sensitive derivatives. The compound shows excellent stability under accelerated degradation conditions (40°C/75% RH for 6 months), making it suitable for formulation studies. Current market analysis indicates growing demand from contract research organizations (CROs) specializing in fragment-based drug discovery platforms.

Environmental fate studies demonstrate biodegradability >60% in 28-day OECD tests, with ecotoxicity profiles comparable to similar aromatic carboxylic acids. Regulatory documentation typically includes REACH compliance data and ICH stability reports. The compound's crystallinity (verified by PXRD) ensures batch-to-batch reproducibility critical for preclinical development.

Future research directions focus on its click chemistry applications and development of bioconjugation strategies for antibody-drug conjugates (ADCs). Computational modeling predicts favorable docking scores against several disease targets, particularly in autoimmune disorder pathways. The compound's versatility continues to inspire innovations across medicinal chemistry and advanced materials sectors.